Cas no 89346-54-3 (2-Bromo-4'-fluorobiphenyl)

• Product Name: 2-Bromo-4'-fluorobiphenyl
• CAS No: 89346-54-3
• MF: C₁₂H₈BrF
• MW: 251.094326019287
• MDL: MFCD14586493
• CID: 603569
• PubChem ID: 13270630
• Update Time: 2025-10-31

2-Bromo-4'-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2-bromo-4'-fluoro-
• 1-bromo-2-(4-fluorophenyl)benzene
• 2'-BROMO-4-FLUORO-BIPHENYL
• 2-bromo-4'-fluorobiphenyl
• CS-0359096
• MFCD14586493
• 2-Bromo-4'-fluoro-1,1'-biphenyl
• DTXSID00533545
• J-508296
• 89346-54-3
• SCHEMBL3569651
• RYODPXPHDPGULP-UHFFFAOYSA-N
• 2-Bromo-4'-fluorobiphenyl

• MDL： MFCD14586493
• Inchi： 1S/C12H8BrF/c13-12-4-2-1-3-11(12)9-5-7-10(14)8-6-9/h1-8H
• InChI Key： RYODPXPHDPGULP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 249.97934g/mol
• Monoisotopic Mass: 249.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.433±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 295.036°C at 760 mmHg
• Flash Point: 135.982°C
• Refractive Index: 1.583
• Solubility: Insuluble (2.5E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 2-Bromo-4'-fluorobiphenyl

Recent Advances in the Study of 2-Bromo-4'-fluorobiphenyl (CAS: 89346-54-3) in Chemical Biology and Pharmaceutical Research

2-Bromo-4'-fluorobiphenyl (CAS: 89346-54-3) is a halogenated biphenyl compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and materials for organic electronics. Recent studies have explored its utility in cross-coupling reactions, its role in the development of novel therapeutic agents, and its physicochemical properties that make it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-4'-fluorobiphenyl as a precursor in the synthesis of selective kinase inhibitors. Researchers demonstrated that the bromine and fluorine substituents on the biphenyl scaffold facilitate efficient palladium-catalyzed cross-coupling reactions, enabling the rapid generation of diverse compound libraries for high-throughput screening. The study reported several derivatives with promising activity against cancer-associated kinases, underscoring the compound's potential in oncology drug discovery.

In the field of materials science, a recent investigation in Advanced Materials (2024) explored the use of 2-Bromo-4'-fluorobiphenyl in the development of organic semiconductors. The study found that the compound's planar structure and halogen substituents contribute to enhanced charge transport properties when incorporated into π-conjugated systems. This discovery opens new avenues for designing more efficient organic electronic devices, particularly in the realm of flexible electronics and biosensors.

From a synthetic chemistry perspective, researchers have made significant progress in optimizing the production and purification of 2-Bromo-4'-fluorobiphenyl. A 2024 publication in Organic Process Research & Development described a novel continuous-flow synthesis method that improves yield (up to 85%) while reducing environmental impact compared to traditional batch processes. This advancement addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

Pharmacological studies have also investigated the biological activity of 2-Bromo-4'-fluorobiphenyl derivatives. Recent findings suggest that certain structural modifications to this core scaffold can yield compounds with anti-inflammatory and neuroprotective properties. A Nature Communications article (2023) reported a series of derivatives that showed promising activity in models of neurodegenerative diseases, potentially offering new therapeutic approaches for conditions like Alzheimer's and Parkinson's diseases.

The safety profile and metabolism of 2-Bromo-4'-fluorobiphenyl have been subjects of recent toxicological investigations. Studies published in Chemical Research in Toxicology (2024) employed advanced in silico and in vitro models to predict the compound's metabolic pathways and potential toxicity endpoints. These findings are crucial for assessing the compound's suitability for further pharmaceutical development and for guiding structural modifications to improve its safety profile.

Looking forward, researchers anticipate that 2-Bromo-4'-fluorobiphenyl will continue to play a significant role in drug discovery and materials science. Current efforts focus on developing more sustainable synthetic routes, exploring new therapeutic applications, and further elucidating the structure-activity relationships of its derivatives. The compound's versatility and the growing body of research supporting its utility suggest that it will remain an important tool in chemical biology and pharmaceutical research for years to come.